(3-Methylisoxazol-4-YL)methanamine
Overview
Description
“(3-Methylisoxazol-4-YL)methanamine”, also known as MIMA, is a synthetic organic compound with the molecular formula C5H8N2O. It has a molecular weight of 112.13 .
Physical And Chemical Properties Analysis
“(3-Methylisoxazol-4-YL)methanamine” is a liquid at room temperature . The predicted boiling point is 221.2±25.0 °C, and the predicted density is 1.102±0.06 g/cm3 . The predicted pKa value is 8.25±0.29 .Scientific Research Applications
Cytochrome P450 Enzyme Inhibition
Chemical inhibitors of Cytochrome P450 (CYP) isoforms play a crucial role in understanding drug metabolism and drug-drug interactions. Selective chemical inhibitors in human liver microsomal incubations are used to assess the contribution of various CYP isoforms to total drug metabolism, aiding in predicting potential drug-drug interactions. Studies have identified the most selective inhibitors for major human hepatic CYP isoforms, emphasizing the importance of selectivity in deciphering specific CYP isoform involvement in drug metabolism (Khojasteh et al., 2011).
Neurochemical Research
Research into neurochemical effects and neurotoxicity of substances like MDMA (3,4-Methylenedioxymethamphetamine) contributes to our understanding of how psychoactive drugs interact with the brain's serotonin and dopamine systems. Such studies inform on the acute and long-term impacts on brain chemistry, offering insights into potential therapeutic and adverse effects of psychoactive substances (McKenna & Peroutka, 1990).
Environmental Biotechnology
Biological hydrogen methanation research explores converting electrical energy into methane through biological processes, utilizing microorganisms. This area of study offers insights into renewable energy production and storage, highlighting the role of microorganisms in energy conversion and the potential environmental benefits (Lecker et al., 2017).
Psychotherapy Adjunct
Studies on MDMA-assisted psychotherapy investigate the drug's potential therapeutic applications beyond its recreational use, particularly in treating posttraumatic stress disorder (PTSD) and anxiety disorders. These research efforts are critical in exploring how psychoactive substances can be integrated into therapeutic settings to enhance treatment outcomes (Sessa et al., 2019).
Safety And Hazards
“(3-Methylisoxazol-4-YL)methanamine” is classified as a flammable substance . The hazard statements include H225, indicating that it is highly flammable in liquid and vapor form . Precautionary statements include P210 (Keep away from heat/sparks/open flames/hot surfaces), P273 (Avoid release to the environment), P243 (Take precautionary measures against static discharge), and P403 (Store in a well-ventilated place) .
properties
IUPAC Name |
(3-methyl-1,2-oxazol-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O/c1-4-5(2-6)3-8-7-4/h3H,2,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRPBQFVNYPRYAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC=C1CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80693919 |
Source
|
| Record name | 1-(3-Methyl-1,2-oxazol-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80693919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Methylisoxazol-4-YL)methanamine | |
CAS RN |
139458-30-3 |
Source
|
| Record name | 1-(3-Methyl-1,2-oxazol-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80693919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-methyl-1,2-oxazol-4-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Hydroxy-4,9-dimethyl-13-methylidene-6-oxatetracyclo[7.4.0.03,7.010,12]trideca-3,7-dien-5-one](/img/structure/B593586.png)
![Spiro[3,6-dioxabicyclo[3.1.0]hexane-2,4'-imidazolidine]](/img/structure/B593600.png)